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Compound of Interest

Compound Name: Benzoquinonium

Cat. No.: B10783492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, chemical properties,

and mechanism of action of benzoquinonium, a quaternary ammonium compound historically

used as a neuromuscular blocking agent. This document is intended for researchers, scientists,

and professionals in the field of drug development seeking detailed information on this

compound.

Synthesis of Benzoquinonium
The synthesis of benzoquinonium chloride is a two-step process that begins with the

nucleophilic substitution of 1,4-benzoquinone, followed by a quaternization reaction. The

overall synthesis yields a highly colored compound with specific chemical properties.

Step 1: Synthesis of 2,5-Bis(3-
diethylaminopropylamino)-1,4-benzoquinone
The initial step involves the reaction of 1,4-benzoquinone with a secondary amine, specifically

3-diethylaminopropylamine. This reaction is a nucleophilic addition of the amine to the quinone

ring, followed by oxidation. A 3:2 molar ratio of benzoquinone to the amine is often employed to

drive the reaction to completion, which involves successive reductions and oxidations to form

the desired 2,5-disubstituted product.[1]

Experimental Protocol:
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A general procedure for the synthesis of 2,5-bis(alkylamino)-1,4-benzoquinones is as follows:

Materials: 1,4-benzoquinone, 3-diethylaminopropylamine, ethanol.

Procedure: 1,4-benzoquinone is dissolved in ethanol. To this solution, 3-

diethylaminopropylamine is added dropwise with stirring. The reaction mixture is then

refluxed for several hours. The progress of the reaction can be monitored by thin-layer

chromatography. Upon completion, the reaction mixture is cooled, and the precipitated

product is collected by filtration. The crude product can be purified by recrystallization from a

suitable solvent, such as ethanol.[1][2]

The resulting intermediate, 2,5-bis(3-diethylaminopropylamino)-1,4-benzoquinone, is a red-

colored solid.[1]

Step 2: Quaternization to form Benzoquinonium
Chloride
The second and final step is the quaternization of the tertiary amino groups of the intermediate

with benzyl chloride. This reaction introduces the quaternary ammonium groups, which are

essential for the pharmacological activity of benzoquinonium.

Experimental Protocol:

The synthesis of benzoquinonium chloride was first reported by Cavallito et al.[3] The general

procedure involves:

Materials: 2,5-bis(3-diethylaminopropylamino)-1,4-benzoquinone, benzyl chloride, a suitable

solvent (e.g., ethanol).

Procedure: The 2,5-bis(3-diethylaminopropylamino)-1,4-benzoquinone intermediate is

dissolved in a suitable solvent. An excess of benzyl chloride is then added to the solution.

The reaction mixture is heated to reflux for several hours. As the reaction proceeds, the

benzoquinonium chloride precipitates from the solution. The product is then collected by

filtration, washed with a solvent to remove any unreacted starting materials, and dried.

The final product, benzoquinonium chloride, is obtained as red crystals.[3]
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Synthesis Workflow

Step 1: Nucleophilic Substitution

Step 2: Quaternization

1,4-Benzoquinone
Nucleophilic Addition

& Oxidation

3-Diethylaminopropylamine

2,5-Bis(3-diethylaminopropylamino)
-1,4-benzoquinone

QuaternizationBenzyl Chloride Benzoquinonium Chloride

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of Benzoquinonium.

Chemical Properties of Benzoquinonium
Benzoquinonium chloride is a complex organic salt with distinct physical and chemical

properties. A summary of its key properties is presented in the table below.
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Property Value Reference

IUPAC Name

3,3'-((3,6-dioxocyclohexa-1,4-

diene-1,4-

diyl)bis(azanediyl))bis(N-

benzyl-N,N-diethylpropan-1-

aminium) chloride

[4]

CAS Number 311-09-1 [3]

Molecular Formula C34H50Cl2N4O2 [3][4]

Molecular Weight 617.69 g/mol [3][4]

Appearance Red crystals [3]

Melting Point 191-195 °C [3]

Solubility Freely soluble in water [3]

Elemental Analysis
C: 66.11%, H: 8.16%, Cl:

11.48%, N: 9.07%, O: 5.18%
[3][4]

The chemical reactivity of benzoquinonium is largely dictated by the quinone core and the

quaternary ammonium groups. The quinone moiety can undergo redox reactions, while the

quaternary ammonium salts are generally stable but can participate in ion exchange reactions.

Mechanism of Action
Benzoquinonium is classified as a non-depolarizing neuromuscular blocking agent. Its

pharmacological effect is exerted at the neuromuscular junction, where it acts as a competitive

antagonist of nicotinic acetylcholine receptors (nAChRs).

Signaling Pathway at the Neuromuscular Junction:

Under normal physiological conditions, the arrival of a nerve impulse at the motor neuron

terminal triggers the release of the neurotransmitter acetylcholine (ACh) into the synaptic cleft.

ACh then binds to nAChRs on the motor endplate of the muscle fiber. This binding opens ion

channels, leading to an influx of sodium ions and depolarization of the muscle membrane. If the
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depolarization reaches a certain threshold, it triggers an action potential that propagates along

the muscle fiber, ultimately causing muscle contraction.

Inhibition by Benzoquinonium:

Benzoquinonium, due to its structural similarity to acetylcholine, competes with ACh for the

binding sites on the nAChRs. However, upon binding, benzoquinonium does not activate the

receptor and open the ion channel. By occupying the binding sites, it prevents ACh from

binding, thereby inhibiting the depolarization of the motor endplate. This leads to a failure of

neuromuscular transmission and results in flaccid paralysis of the skeletal muscle. This

mechanism is often referred to as a "curare-like" effect.
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Caption: Mechanism of Benzoquinonium at the Neuromuscular Junction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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